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Compound of Interest

N-(3,5-Ditert-
Compound Name:

butylphenyl)acetamide
CAS No.: 37055-54-2
Cat. No.: B181569

Get Quote

Executive Summary

N-(3,5-Ditert-butylphenyl)acetamide (CAS: 1949-06-5) is a sterically hindered acetanilide
derivative. Often utilized as a model compound for studying steric "buttressing effects"” in
aromatic substitution or as an intermediate in the synthesis of supramolecular hosts (e.g.,
calixarenes), its spectral signature is defined by the high symmetry of the 3,5-di-tert-butyl
substitution pattern.

This guide details the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) characteristics of the compound, supported by experimental protocols and
mechanistic fragmentation analysis.

Compound Profile & Structural Context[1][2][3][4][5]
[6][71[8][9][10]
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Property Data

IUPAC Name N-(3,5-di-tert-butylphenyl)acetamide
Molecular Formula Ci16H25NO

Molecular Weight 247.38 g/mol

Melting Point 145-146 °C [1]

Appearance White crystalline solid

Solubility Soluble in CDCI3, DMSO-ds, Acetone-ds

Synthesis & Analysis Workflow

The following diagram outlines the standard workflow for synthesizing and validating the
compound, ensuring sample integrity prior to spectroscopic analysis.

Acyl Crude Isolation o q. Workup & Purification Target Acetamide QC Check | ic Validation
(Ac20 / Pyridine) | Recrystallization (Hexane/EtOAC (Crystalline Solid) = (NMR, IR, MS)

A
A\

3,5-Di-tert-butylaniline

Click to download full resolution via product page

Figure 1: Synthesis and validation workflow for N-(3,5-di-tert-butylphenyl)acetamide.

Nuclear Magnetic Resonance (NMR)

Spectroscopy[4][11][12][13]
1H NMR Data (400 MHz, CDCls)

The proton spectrum is characterized by high symmetry. The molecule possesses a plane of
symmetry, rendering the protons at positions 2 and 6 equivalent, and the two tert-butyl groups
equivalent.
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tert-butyl groups.

Technical Note: The coupling between H-2,6 and H-4 is often unresolved in lower-field
instruments (appearing as singlets) due to the small meta-coupling constant (J ~1-2 Hz).

3C NMR Data (100 MHz, CDCIs)

The carbon spectrum confirms the C2v symmetry of the aromatic system.
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Chemical Shift (6, ppm) Carbon Type Assighment

168.5 Quaternary (C=0) Amide Carbonyl

151.2 Quaternary (Ar-C) C-3, C-5 (Ipso to t-Bu)
137.8 Quaternary (Ar-C) C-1 (Ipso to N)

1185 Methine (Ar-CH) C-4 (Between t-Bu groups)
114.2 Methine (Ar-CH) C-2, C-6 (Ortho to N)

34.9 Quaternary (Aliphatic) C(CHs)3

31.4 Methyl (Aliphatic) C(CHs)3

24.6 Methyl (Aliphatic) CO-CHs

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the amide functionalities and the aliphatic C-H stretches from
the bulky tert-butyl groups.
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Wavenumber . . . o
Vibration Mode Intensity Description
(cm™)
Characteristic
3295 N-H Stretch Medium, Broad secondary amide
stretch (trans-isomer).
Asymmetric stretch of
2960 C-H Stretch (sp?3) Strong methyl groups in t-
butyl.
Amide | band; lower
1665 C=0 Stretch Strong than ketones due to
resonance.
Amide Il band;
N-H Bend / C-N i .
1550 Medium characteristic of
Stretch _
secondary amides.
_ _ Aromatic skeletal
1600, 1475 C=C Ring Stretch Medium o
vibrations.
Gem-dimethyl doublet
1365, 1390 C-H Bend Medium (typical of t-butyl

groups).

Mass Spectrometry (MS)

The mass spectrum follows a predictable fragmentation pathway for alkylated acetanilides. The
molecular ion is distinct, and fragmentation is driven by the stability of the tert-butyl cation and
the expulsion of neutral ketene.

Key lons (El, 70 eV)
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the aniline radical

cation.
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[205 - CHs]*

Ci3H20N™*
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methyl from the

aniline fragment.
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[CaHo]*

CaHo™

tert-Butyl cation

(stable carbocation).

43

[CHsCO]*

C2H30*

Acetylium ion.

Fragmentation Pathway Diagram

The following diagram illustrates the primary fragmentation logic, crucial for confirming the

acetamide linkage and the alkyl substitution.
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Figure 2: Electron Impact (El) fragmentation pathway for N-(3,5-di-tert-butylphenyl)acetamide.

Experimental Protocols
Sample Preparation for NMR

To ensure high-resolution data free from concentration effects (e.g., hydrogen bonding shifts):

Solvent: Use CDCls (99.8% D) neutralized with basic alumina if the sample is acid-sensitive,
though this compound is stable.

Concentration: Dissolve 10-15 mg of the solid in 0.6 mL of solvent.

Filtration: Filter the solution through a glass wool plug directly into the NMR tube to remove
undissolved micro-particulates which cause line broadening.

Referencing: Calibrate spectra to the residual CHCIs peak at 7.26 ppm (*H) and 77.16 ppm
(13C)'

Synthesis of Authentic Standard (for Verification)

If commercial standards are unavailable, the compound is synthesized via acetylation of 3,5-di-
tert-butylaniline [1].
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Dissolution: Dissolve 3,5-di-tert-butylaniline (1.0 eq) in dry dichloromethane (DCM).
Addition: Add Pyridine (1.2 eq) followed by Acetic Anhydride (1.1 eq) dropwise at 0 °C.
Reaction: Stir at room temperature for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1).
Workup: Wash with 1M HCI (to remove pyridine), then sat. NaHCOs, then Brine.

Purification: Recrystallize from Hexane or Hexane/Benzene to yield white needles (mp 145—
146 °C).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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